Cas no 1551503-09-3 (3-amino-4-(2,2-difluoroethoxy)benzamide)

• Product Name: 3-amino-4-(2,2-difluoroethoxy)benzamide
• CAS No: 1551503-09-3
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• MDL: MFCD24280399
• CID: 4605598
• PubChem ID: 82004921
• Update Time: 2025-06-09

3-amino-4-(2,2-difluoroethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(2,2-difluoroethoxy)benzamide

• MDL： MFCD24280399
• Inchi： 1S/C9H10F2N2O2/c10-8(11)4-15-7-2-1-5(9(13)14)3-6(7)12/h1-3,8H,4,12H2,(H2,13,14)
• InChI Key： TYCGPMSCGPCLCR-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(OCC(F)F)C(N)=C1

Additional information on 3-amino-4-(2,2-difluoroethoxy)benzamide

Professional Introduction to 3-amino-4-(2,2-difluoroethoxy)benzamide (CAS No. 1551503-09-3)

3-amino-4-(2,2-difluoroethoxy)benzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1551503-09-3, represents a unique molecular structure that has been the subject of extensive research due to its potential biological activity and pharmacological relevance. The presence of both amino and difluoroethoxy functional groups in its molecular framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The molecular architecture of 3-amino-4-(2,2-difluoroethoxy)benzamide is characterized by a benzamide core substituted with an amino group at the 3-position and a 2,2-difluoroethoxy group at the 4-position. This specific arrangement of substituents is crucial as it influences the compound's solubility, metabolic stability, and binding affinity to biological receptors. The difluoroethoxy moiety, in particular, has been recognized for its ability to enhance metabolic stability and binding interactions, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing fluoroalkyl groups. The fluorine atoms in the 2,2-difluoroethoxy group contribute to the compound's lipophilicity and can significantly affect its pharmacokinetic profile. This has led to numerous studies aimed at understanding how such modifications influence biological activity and drug-like properties. The amino group at the 3-position of the benzamide core provides a site for further chemical modification, allowing for the development of derivatives with enhanced efficacy and reduced side effects.

Current research in the field of medicinal chemistry has highlighted the importance of 3-amino-4-(2,2-difluoroethoxy)benzamide as a scaffold for developing new therapeutic agents. Several studies have demonstrated its potential in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The compound's ability to interact with specific enzymes and receptors has been investigated using both computational modeling and experimental techniques. These studies have provided valuable insights into its mechanism of action and have identified potential applications in treating a range of diseases.

The synthesis of 3-amino-4-(2,2-difluoroethoxy)benzamide presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been employed to construct the key functional groups efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for easy modification of its structure to explore new derivatives.

In addition to its pharmacological potential, 3-amino-4-(2,2-difluoroethoxy)benzamide has been studied for its role in chemical biology research. Its unique structure makes it a valuable tool for investigating enzyme inhibition and receptor binding mechanisms. By using this compound as a reference standard or intermediate, researchers can gain deeper insights into complex biological processes and develop new methods for drug discovery.

The future direction of research on 3-amino-4-(2,2-difluoroethoxy)benzamide is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. With ongoing advancements in synthetic chemistry and biotechnology, it is anticipated that this compound will continue to play a significant role in the development of novel drugs targeting various diseases. The combination of computational modeling, high-throughput screening, and structural biology will be essential in uncovering its full potential as a therapeutic agent.

The significance of CAS No. 1551503-09-3 extends beyond its immediate applications in drug development. It serves as an example of how structural modifications can influence biological activity and highlights the importance of fluorinated compounds in medicinal chemistry. As research progresses, compounds like 3-amino-4-(2,2-difluoroethoxy)benzamide will continue to inspire new discoveries and contribute to advancements in human health.